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Compound of Interest

Compound Name:
N'-(4-chlorobenzoyl)-2-

hydroxybenzohydrazide

CAS No.: 400075-23-2

Cat. No.: B2494279

Get Quote

Executive Summary
4-Chlorobenzoyl salicylhydrazide (chemically N-(4-chlorobenzoyl)-N'-(2-

hydroxybenzoyl)hydrazine) represents a critical structural class of diacylhydrazines. Unlike

simple hydrazones (Schiff bases) formed from aldehydes, this molecule features two amide

linkages flanking a hydrazine core. This specific topology grants it unique chelating abilities and

biological stability, making it a versatile pharmacophore for antimicrobial, antiviral (HIV

integrase inhibition), and anti-inflammatory drug development.

This guide details the synthesis, validation, and biological mechanisms of this compound,

distinguishing it from its hydrazone analogs to ensure precise experimental application.

Chemical Identity & Structure
The molecule consists of a salicylic acid moiety linked to a 4-chlorobenzoic acid moiety via a

hydrazine bridge.
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Property Detail

IUPAC Name
N-(4-chlorobenzoyl)-N'- (2-

hydroxybenzoyl)hydrazine

Common Name 4-Chlorobenzoyl salicylhydrazide

CAS Number 400075-23-2

Molecular Formula

Molecular Weight 290.70 g/mol

Core Scaffold
Diacylhydrazine (

)

Structural Distinction (Critical)
Researchers often confuse hydrazides with hydrazones.

Target Molecule (Diacyl): Formed from Acid Chloride + Hydrazide. Contains

. Stable, capable of keto-enol tautomerism.

Common Analog (Hydrazone): Formed from Aldehyde + Hydrazide. Contains

. This is a Schiff base.

Note: This guide focuses on the Diacyl form as implied by the "benzoyl" nomenclature.

Synthesis Protocol
The synthesis follows a convergent pathway: first generating the salicylhydrazide precursor,

followed by N-acylation with 4-chlorobenzoyl chloride.

Phase 1: Synthesis of Salicylhydrazide Precursor
Reaction: Nucleophilic acyl substitution of methyl salicylate with hydrazine hydrate.
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Reagents: Methyl salicylate (10 mmol), Hydrazine hydrate (99%, 15 mmol), Ethanol

(absolute, 20 mL).

Procedure:

Dissolve methyl salicylate in ethanol.

Add hydrazine hydrate dropwise with stirring.

Reflux at 80°C for 4-6 hours. Monitor by TLC (Ethyl acetate:Hexane 3:7).

Cool to room temperature.[1] The solid product (Salicylhydrazide) precipitates.

Filter and wash with cold ethanol. Recrystallize from ethanol.

Yield checkpoint: Expect white crystals, MP ~147°C.

Phase 2: Acylation to 4-Chlorobenzoyl Salicylhydrazide
Reaction: Schotten-Baumann condensation or Pyridine-catalyzed acylation.

Reagents: Salicylhydrazide (5 mmol), 4-Chlorobenzoyl chloride (5 mmol), Pyridine (dry, 10

mL) or THF/TEA system.

Procedure:

Dissolve salicylhydrazide in dry pyridine (acts as solvent and base).

Cool the solution to 0-5°C in an ice bath.

Add 4-chlorobenzoyl chloride dropwise over 30 minutes to prevent exotherm-driven side

reactions.

Allow the mixture to warm to room temperature and stir for 4 hours.

Quench: Pour the reaction mixture into crushed ice/HCl (dilute) to remove pyridine and

precipitate the product.

Filter the solid, wash with water until neutral pH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0033-1334964.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2494279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Recrystallize from DMF/Ethanol mixture.

Synthesis Pathway Diagram

Critical Control Points
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Figure 1: Convergent synthesis pathway for 4-chlorobenzoyl salicylhydrazide via nucleophilic

acyl substitution.

Characterization & Validation
Trustworthiness in chemical biology requires rigorous structural confirmation.
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Method Expected Feature Diagnostic Value

FT-IR

3200-3300

(NH stretch)1650-1680

(C=O Amide I)1600-1620

(C=N / Amide II)

Confirms diacyl formation;

absence of broad OH

(carboxylic) indicates

successful coupling.

NMR

10.5-12.0 ppm (Singlets, 2H, -

NH-NH-)

11.5 ppm (Singlet, 1H,

Phenolic OH)

7.0-8.0 ppm (Multiplet, 8H,

Aromatic)

The presence of two distinct

NH peaks confirms the

hydrazide structure versus a

hydrazone.

Mass Spec peak at ~291.07 m/z

Confirms molecular weight and

Cl isotope pattern (3:1 ratio for

).

Biological Mechanisms & Applications
The pharmacological utility of 4-chlorobenzoyl salicylhydrazide stems from its ability to form

stable chelates with transition metals and interact with specific enzyme active sites.

Antimicrobial & Anti-HIV Activity
Diacylhydrazines are known isosteres of amides and peptides.

Mechanism: Inhibition of bacterial DNA gyrase or viral Integrase (IN). The "diketo" motif

allows the molecule to chelate divalent metal ions (

,

) required by these enzymes.
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HIV Integrase: Similar to raltegravir, the salicylhydrazide scaffold can bind to the catalytic

core of HIV-1 Integrase, sequestering the metal cofactors essential for viral DNA strand

transfer.

Metal Complexation (Chelation Therapy)
The molecule acts as a tridentate or tetradentate ligand.

Coordination Mode: It typically coordinates via the Phenolic Oxygen, Carbonyl Oxygen, and

Amide Nitrogen (

donor set).

Copper(II) Complexes: Research indicates that Cu(II) complexes of salicylhydrazides often

exhibit enhanced cytotoxicity against cancer cell lines compared to the free ligand, likely due

to increased lipophilicity and DNA intercalation capability.

Mechanism of Action Diagram
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Figure 2: Pharmacological mechanism driven by metal chelation and enzyme active site

inhibition.
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Experimental Protocol: Antimicrobial Assay (MIC)
To validate the biological activity, the following Minimum Inhibitory Concentration (MIC) protocol

is recommended.

Preparation: Dissolve 4-chlorobenzoyl salicylhydrazide in DMSO (stock 1 mg/mL).

Media: Mueller-Hinton Broth (MHB).

Inoculum: Adjust bacterial suspension (E. coli, S. aureus) to

McFarland standard.

Plate Setup: Use 96-well microtiter plates. Serial dilutions of the compound (100

to 0.19

).

Controls: Positive (Ciprofloxacin), Negative (DMSO only).

Incubation: 37°C for 24 hours.

Readout: Add Resazurin dye. Blue

Pink indicates growth. The lowest concentration remaining Blue is the MIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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